Cas no 1804495-95-1 (5-Chloro-3-(difluoromethyl)-4-methoxypyridine-2-sulfonyl chloride)

• Product Name: 5-Chloro-3-(difluoromethyl)-4-methoxypyridine-2-sulfonyl chloride
• CAS No: 1804495-95-1
• MF: C₇H₅Cl₂F₂NO₃S
• MW: 292.087305784225
• CID: 4808545
• Update Time: 2025-10-31

5-Chloro-3-(difluoromethyl)-4-methoxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethyl)-4-methoxypyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO3S/c1-15-5-3(8)2-12-7(16(9,13)14)4(5)6(10)11/h2,6H,1H3
• InChI Key： PIKWEDVUYLDNFD-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)F)=C(C(=CN=1)Cl)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 2.4
• Topological Polar Surface Area: 64.599

Additional information on 5-Chloro-3-(difluoromethyl)-4-methoxypyridine-2-sulfonyl chloride

Introduction to 5-Chloro-3-(difluoromethyl)-4-methoxypyridine-2-sulfonyl chloride (CAS No. 1804495-95-1)

5-Chloro-3-(difluoromethyl)-4-methoxypyridine-2-sulfonyl chloride (CAS No. 1804495-95-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of a chloro group, a difluoromethyl substituent, and a methoxy group on the pyridine ring, along with the sulfonyl chloride functionality, makes it a versatile building block for further chemical modifications.

The compound's structure is particularly interesting due to the combination of these functional groups, which endows it with distinct reactivity patterns. The sulfonyl chloride moiety, for instance, is well-known for its ability to participate in nucleophilic substitution reactions, making it an invaluable tool in medicinal chemistry for the introduction of sulfonamide derivatives. These derivatives are widely recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based drugs. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance metabolic stability and binding affinity in drug candidates. This has led to its incorporation into numerous lead compounds that are currently undergoing preclinical and clinical evaluations. The 5-Chloro-3-(difluoromethyl)-4-methoxypyridine-2-sulfonyl chloride serves as an excellent precursor for such compounds, offering researchers a streamlined pathway to access structurally diverse sulfonamides.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the reactivity of the sulfonyl chloride group, researchers can efficiently introduce sulfonamide warheads that target specific kinase domains. For example, studies have shown that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are key players in cancer signaling pathways.

The methoxy group on the pyridine ring also contributes to the compound's versatility. This functional group can be further modified through various chemical transformations, such as etherification or reduction, allowing for the creation of additional layers of structural complexity. Such modifications are often necessary to optimize pharmacokinetic properties and improve drug-like characteristics of lead compounds.

Recent advancements in computational chemistry have further enhanced the utility of 5-Chloro-3-(difluoromethyl)-4-methoxypyridine-2-sulfonyl chloride. Molecular modeling studies have demonstrated that the electronic distribution around the sulfonyl chloride moiety facilitates efficient interactions with biological targets. This has enabled researchers to predict and design more effective sulfonamide-based drugs with greater precision.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Sulfonamide derivatives derived from it have been investigated for their potential as herbicides and fungicides. The difluoromethyl group's stability under environmental conditions makes it an attractive feature for developing agrochemicals that require prolonged efficacy without degradation.

The synthesis of 5-Chloro-3-(difluoromethyl)-4-methoxypyridine-2-sulfonyl chloride itself is a testament to the progress in synthetic organic chemistry. Modern synthetic routes have been optimized to achieve high yields and purity levels, ensuring that researchers have access to high-quality starting materials for their investigations. These advancements have not only reduced costs but also made complex molecules more accessible than ever before.

The impact of this compound on drug discovery cannot be overstated. Its role as an intermediate has paved the way for numerous innovative therapies that are currently being developed or are already in clinical use. The ability to efficiently modify its structure allows chemists to explore a wide range of biological activities, making it an indispensable tool in modern medicinal chemistry.

Looking ahead, the continued exploration of derivatives based on 5-Chloro-3-(difluoromethyl)-4-methoxypyridine-2-sulfonyl chloride is likely to yield even more groundbreaking discoveries. As our understanding of disease mechanisms deepens and new technologies emerge, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.